Cas no 204580-24-5 (N-methyl-N-(1-methylpiperidin-4-yl)carbamoyl chloride hydrochloride)

• Product Name: N-methyl-N-(1-methylpiperidin-4-yl)carbamoyl chloride hydrochloride
• CAS No: 204580-24-5
• MF: C₈H₁₆Cl₂N₂O
• MW: 227.131440162659
• CID: 6316455
• PubChem ID: 91647713
• Update Time: 2025-06-14

N-methyl-N-(1-methylpiperidin-4-yl)carbamoyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(1-methylpiperidin-4-yl)carbamoyl chloride hydrochloride
• EN300-193581
• 204580-24-5
• N-Methyl-N-(1-methylpiperidin-4-yl)carbamoyl chloride;hydrochloride

• Inchi： 1S/C8H15ClN2O.ClH/c1-10-5-3-7(4-6-10)11(2)8(9)12;/h7H,3-6H2,1-2H3;1H
• InChI Key： GPTKRGKZLIKJRM-UHFFFAOYSA-N
• SMILES： ClC(N(C)C1CCN(C)CC1)=O.Cl

Computed Properties

• Exact Mass: 226.0639685g/mol
• Monoisotopic Mass: 226.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

Additional information on N-methyl-N-(1-methylpiperidin-4-yl)carbamoyl chloride hydrochloride

Comprehensive Overview of N-methyl-N-(1-methylpiperidin-4-yl)carbamoyl chloride hydrochloride (CAS No. 204580-24-5)

N-methyl-N-(1-methylpiperidin-4-yl)carbamoyl chloride hydrochloride (CAS No. 204580-24-5) is a specialized chemical compound widely utilized in pharmaceutical research and organic synthesis. This compound, often referred to in scientific literature for its unique structural properties, plays a pivotal role in the development of novel therapeutic agents. Its molecular structure combines a piperidine ring with a carbamoyl chloride moiety, making it a versatile intermediate for drug discovery.

In recent years, the demand for N-methyl-N-(1-methylpiperidin-4-yl)carbamoyl chloride hydrochloride has surged due to its applications in central nervous system (CNS) drug development. Researchers are particularly interested in its potential to modulate neurotransmitter systems, addressing conditions like anxiety and cognitive disorders. The compound's hydrochloride salt form enhances its solubility, facilitating easier handling in laboratory settings.

One of the most frequently asked questions about this compound is its synthetic pathway. The synthesis typically involves the reaction of 1-methylpiperidin-4-amine with methyl isocyanate, followed by chlorination to yield the carbamoyl chloride derivative. The final step involves salt formation with hydrochloric acid to produce the hydrochloride form. This process is meticulously optimized to ensure high purity and yield, meeting the stringent requirements of pharmaceutical-grade materials.

The compound's stability and storage conditions are also critical topics of interest. N-methyl-N-(1-methylpiperidin-4-yl)carbamoyl chloride hydrochloride should be stored in a cool, dry environment, preferably under inert gas to prevent degradation. Its hygroscopic nature necessitates airtight packaging, a detail often highlighted in supplier guidelines.

From an SEO perspective, keywords like "piperidine derivatives," "carbamoyl chloride synthesis," and "pharmaceutical intermediates" are highly relevant to this compound. These terms align with current trends in AI-driven drug discovery and green chemistry, where researchers seek sustainable and efficient synthetic routes. The compound's role in peptide coupling reactions further amplifies its relevance in modern organic chemistry.

Another area of growing interest is the compound's potential in bioconjugation. Its reactive carbamoyl chloride group allows for selective modification of biomolecules, a technique increasingly employed in targeted drug delivery systems. This application has sparked discussions in academic forums and patent filings, underscoring its industrial significance.

Quality control is paramount for CAS No. 204580-24-5. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. Suppliers often provide detailed certificates of analysis (CoA), a practice highly valued by end-users in the pharmaceutical sector.

In summary, N-methyl-N-(1-methylpiperidin-4-yl)carbamoyl chloride hydrochloride represents a critical building block in medicinal chemistry. Its multifaceted applications, coupled with rigorous quality standards, position it as a compound of enduring importance in both academic and industrial research.